3-(2-methoxyethyl)-2-({[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one

• IUPAC Name: 3-(2-methoxyethyl)-2-[[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C23H23N3O4S/c1-15-20(24-21(30-15)16-8-10-17(29-3)11-9-16)14-31-23-25-19-7-5-4-6-18(19)22(27)26(23)12-13-28-2/h4-11H,12-14H2,1-3H3
• InChI Key: DALNBLIYYKPITP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)OC)CSC3=NC4=CC=CC=C4C(=O)N3CCOC
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol
• CAS No.: 1021222-33-2

Description

The compound 3-(2-methoxyethyl)-2-({[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one is a quinazolinone derivative characterized by a 3,4-dihydroquinazolin-4-one core. Key structural features include:

• Position 3: A 2-methoxyethyl substituent, enhancing solubility and modulating steric effects.

Quinazolinones are pharmacologically significant, often explored for antimicrobial, anticancer, and anti-inflammatory activities . The incorporation of methoxy and sulfanyl groups in this compound suggests optimized lipophilicity and metabolic stability compared to simpler analogs .

Biological Activity

The compound 3-(2-methoxyethyl)-2-({[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one (referred to as Compound A ) has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

Compound A has the following characteristics:

Property	Value
Molecular Weight	437.52 g/mol
Molecular Formula	C23H23N3O4S
LogP	3.601
Polar Surface Area	60.029 Ų
Hydrogen Bond Acceptors	8

The structure of Compound A includes a quinazolinone core, which is known for various biological activities, including anti-cancer and anti-inflammatory properties.

Research indicates that Compound A may interact with several biological pathways:

• Inhibition of Enzymatic Activity : Preliminary studies suggest that Compound A may inhibit specific enzymes involved in metabolic pathways, potentially affecting drug metabolism and detoxification processes in the liver.
• Receptor Modulation : The compound shows potential as a modulator of nuclear receptors such as the Constitutive Androstane Receptor (CAR) and Pregnane X Receptor (PXR). These receptors play critical roles in the regulation of genes involved in drug metabolism and transport .
• Antioxidant Activity : The presence of methoxy groups in the structure may enhance the compound's ability to scavenge free radicals, contributing to its antioxidant properties.

Anticancer Activity

Several studies have highlighted the anticancer potential of compounds with similar structures to Compound A. For instance:

• Cell Viability Assays : In vitro studies have demonstrated that derivatives of quinazolinone exhibit cytotoxic effects on various cancer cell lines, including breast and prostate cancer cells. Compound A's structural components suggest it may possess similar activity.

Anti-inflammatory Effects

Compounds containing oxazole and quinazolinone moieties have been reported to exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokine production. This suggests that Compound A could have therapeutic applications in inflammatory diseases.

Case Studies

• Study on CAR Activation : In a recent study involving derivatives of quinazolinone, compounds were tested for their ability to activate CAR in a reporter gene assay. Results indicated that certain modifications led to enhanced receptor activation and reduced cytotoxicity in liver cells .
• Oxidative Stress Models : Another study evaluated the antioxidant capacity of similar compounds using oxidative stress models in vitro. The findings suggested that these compounds could mitigate oxidative damage in cellular systems, supporting their potential use in neurodegenerative diseases.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares the target compound with three structurally related quinazolinone derivatives, highlighting differences in core structure, substituents, and synthesis methodologies:

Compound	Core Structure	Key Substituents	Synthesis Method	Structural Implications
Target Compound	3,4-Dihydroquinazolin-4-one	3-(2-Methoxyethyl), 2-(oxazolylmethylsulfanyl) with 4-methoxyphenyl and methyl groups	Likely involves Suzuki coupling (oxazole formation) and nucleophilic sulfanyl substitution	Enhanced lipophilicity (methoxy groups) and electronic diversity (oxazole-sulfanyl linkage)
2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone	1,2,4-Triazole	2,4-Difluorophenyl, phenylsulfonylphenyl, phenylethanone	Alkylation of triazole with α-halogenated ketone in basic conditions	Polar sulfonyl group increases solubility; fluorophenyl enhances bioactivity
Tetrahydroquinazolinone with 4-methoxyphenyl groups	Tetrahydroquinazolinone	6,8-Bis(4-methoxyphenyl), 2,2-dimethylpropyl	Pd-catalyzed cross-coupling with 4-methoxyphenylboronic acid	Bulkier substituents (dimethylpropyl) may reduce membrane permeability
3-Substituted-2-(((4,5-dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-methyl)sulfanyl)-quinazolin-4(3H)-one	Quinazolin-4(3H)-one	Oxadiazole-thioxo group, methylsulfanyl	Cyclization of hydrazide with carbon disulfide	Thioxo group introduces potential for hydrogen bonding; oxadiazole modulates rigidity

Structural and Functional Analysis

• In contrast, the triazole core in offers a planar, electron-rich system for π-π interactions, while the oxadiazole in introduces rigidity and hydrogen-bonding capacity.

• Substituent Effects :

  • Methoxy Groups : Present in both the target compound and , these groups improve lipophilicity and metabolic stability compared to hydroxyl or halogenated analogs .
  • Sulfanyl Linkages : The sulfanyl group in the target compound and enhances solubility relative to thioether or alkyl chains, while also providing a site for metabolic oxidation .

• Synthetic Approaches :

  • The target compound’s oxazole ring likely derives from a palladium-catalyzed cross-coupling reaction, similar to , whereas and rely on nucleophilic substitutions or cyclizations.

Methodological Notes

• Structural Characterization : Tools like SHELX and WinGX/ORTEP are critical for resolving crystallographic details of such complex heterocycles.
• Computational Modeling : Density-functional theory (DFT) methods, as described in , could predict electronic properties and reactivity of the sulfanyl and oxazole groups.